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Compound of Interest

Compound Name: 2-Fluoro-6-hydroxymethyl pyridine

Cat. No.: B151903 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Fluoro-6-hydroxymethyl
pyridine. The following procedures are based on established safety protocols for pyridine

derivatives and fluoro-organic compounds to ensure a safe laboratory environment.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 2-Fluoro-6-hydroxymethyl pyridine is not

readily available, its hazards can be inferred from its structural components. Pyridine

derivatives are often toxic, and flammable, and can be absorbed through the skin.[1]

Halogenated organic compounds may also pose environmental hazards.[2] The presence of

the hydroxymethyl group may affect its reactivity and solubility. All handling should be

conducted with the assumption that this compound is hazardous.

Personal Protective Equipment (PPE)
The first line of defense against potential exposure is the consistent and correct use of

appropriate PPE. The following table summarizes the recommended PPE for handling 2-
Fluoro-6-hydroxymethyl pyridine.
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Body Part
Personal Protective
Equipment

Specifications and Usage

Eyes Safety Goggles or Face Shield

Must be worn at all times in the

laboratory to protect against

splashes.

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[3][4]

Inspect gloves for any tears or

punctures before use.

Body Laboratory Coat

A fully buttoned lab coat

should be worn to protect

against skin contact.[1][3]

Respiratory Chemical Fume Hood

All handling of 2-Fluoro-6-

hydroxymethyl pyridine must

be conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[4][5]

Operational Plan: Handling Protocol
Adherence to a strict operational plan is crucial for the safe handling of 2-Fluoro-6-
hydroxymethyl pyridine. The following workflow outlines the necessary steps from

preparation to cleanup.
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Workflow for Safe Handling of 2-Fluoro-6-hydroxymethyl pyridine

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather All Necessary Materials

Weigh Compound in Fume Hood

Carefully Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Containers

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Fluoro-6-hydroxymethyl pyridine.
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Preparation:

Always wear the appropriate PPE as detailed in the table above.[1][3]

Ensure the chemical fume hood is functioning correctly before starting any work.[4]

Gather all necessary equipment and reagents to avoid leaving the fume hood during the

experiment.

Handling:

Conduct all manipulations of 2-Fluoro-6-hydroxymethyl pyridine, including weighing and

transferring, within a certified chemical fume hood to minimize inhalation exposure.[4][5]

Use spark-proof tools and ensure proper grounding of equipment to prevent static

discharge, as pyridine derivatives can be flammable.[2][6]

Keep the container tightly closed when not in use and store it away from heat, sparks, and

open flames.[4][7]

Cleanup:

After handling, decontaminate all glassware and surfaces that may have come into contact

with the chemical.

Wash hands thoroughly with soap and water after removing gloves.[4]

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is essential.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an emergency

eyewash station. Seek medical attention.[3]

Skin Contact

Wash the affected area with soap and plenty of

water. Remove contaminated clothing. If

irritation persists, seek medical attention.[3]

Inhalation

Remove the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[2][8]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][3]

Disposal Plan
Proper disposal of 2-Fluoro-6-hydroxymethyl pyridine and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste 2-Fluoro-6-hydroxymethyl pyridine and any contaminated

materials (e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed

hazardous waste container.[6] Do not mix with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.[3]

Container Labeling: Ensure the waste container is clearly labeled with the chemical name

and associated hazards.

Storage: Store the waste container in a designated, well-ventilated, and cool area away from

incompatible materials.[4]

Disposal: Dispose of the hazardous waste through your institution's EHS-approved waste

management program.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b151903?utm_src=pdf-custom-synthesis
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.jubilantingrevia.com/uploads/files/269msds_0734GjGhs06Div.05sds2-Fluoro-6-(trifluoromethyl)pyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Diphenylpyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Carboxy_2_5_tetrazolyl_pyridine.pdf
https://www.carlroth.com/medias/SDB-CP07-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAxMDJ8YXBwbGljYXRpb24vcGRmfGFEUXdMMmhoT0M4NU1qQTJPRFl3TXpRNU5EY3dMMU5FUWw5RFVEQTNYMFJGWDBWT0xuQmtaZ3wxOWJlZmU3NGVkZGM2NjI1YjA4ZDFkM2FhOTZkZGUzZjFjYTk3ZDMzNDE2YTA3OTcyZTlkODNkYWY0NTQ5ZGIy
https://store.apolloscientific.co.uk/storage/msds/PC1264_msds.pdf
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0156103&productDescription=2-FLRO-6-METHYLPYRIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b151903#personal-protective-equipment-for-handling-2-fluoro-6-hydroxymethyl-pyridine
https://www.benchchem.com/product/b151903#personal-protective-equipment-for-handling-2-fluoro-6-hydroxymethyl-pyridine
https://www.benchchem.com/product/b151903#personal-protective-equipment-for-handling-2-fluoro-6-hydroxymethyl-pyridine
https://www.benchchem.com/product/b151903#personal-protective-equipment-for-handling-2-fluoro-6-hydroxymethyl-pyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151903?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

